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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzonitrile

Cat. No.: B037791

Technical Guide: Physicochemical
Characterization of 3-Chloro-4-fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-fluorobenzonitrile is a key building block in the synthesis of a wide range of
pharmaceutical and agrochemical compounds. Its halogenated benzonitrile structure is of
significant interest to medicinal chemists and material scientists. A precise understanding of its
fundamental physical properties, such as melting and boiling points, is crucial for its application
in process development, quality control, and chemical synthesis. This document provides a
concise overview of these properties and outlines a general methodology for their experimental
determination.

Core Physical Properties

The physical state of 3-Chloro-4-fluorobenzonitrile under standard conditions is a white to
off-white crystalline powder.[1][2] The key thermal properties are summarized in the table
below.
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Physical Property Value Notes

The range indicates slight
Melting Point 67-74 °C variations based on purity.[1][3]
[4]

69-71 °C As cited in literature.

. . Measured at a reduced
Boiling Point 135 °C
pressure of 65 mmHg.[1]

Experimental Protocols

While specific experimental details from the original characterization of 3-Chloro-4-
fluorobenzonitrile are not publicly detailed, the following represents a standard and widely
accepted methodology for determining the melting and boiling points of a crystalline organic
compound.

Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid state. This is a key indicator of purity.

o Sample Preparation: A small, representative sample of 3-Chloro-4-fluorobenzonitrile is
finely ground to a powder. This powder is then carefully packed into a capillary tube to a
depth of 2-3 mm.

 Instrumentation: A calibrated digital melting point apparatus is used. The apparatus typically
consists of a heated block with a sample holder, a thermometer or temperature probe, and a

viewing lens or camera.
e Measurement:
o The capillary tube containing the sample is placed in the heating block.

o The temperature is increased at a controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.
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o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire sample becomes a clear liquid is recorded as the final
melting point.

o The reported melting point is the range between these two temperatures.

Determination of Boiling Point under Reduced Pressure

For compounds that may decompose at their atmospheric boiling point, the boiling point is
often determined at a reduced pressure.

e Apparatus Setup: A distillation apparatus is assembled, consisting of a small distillation flask,
a condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is
placed such that the top of the bulb is level with the side arm of the distillation flask.

e Procedure:

o A small amount of 3-Chloro-4-fluorobenzonitrile is placed in the distillation flask along
with a boiling chip or magnetic stirrer to ensure smooth boiling.

o The system is evacuated to the desired pressure (e.g., 65 mmHg), which is monitored with
a manometer.

o The flask is gently heated.

o The temperature is recorded when the liquid boils and a stable ring of condensing vapor is
established on the thermometer bulb. This temperature is the boiling point at that specific
pressure.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a chemical sample like 3-Chloro-4-fluorobenzonitrile.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. 3-Chloro-4-fluorobenzonitrile, 98+% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

 To cite this document: BenchChem. [Physical properties of 3-Chloro-4-fluorobenzonitrile
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037791#physical-properties-of-3-chloro-4-
fluorobenzonitrile-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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